molecular formula C12H9FN2O2 B8385027 4-(4-Fluoro-2-methylphenyl)-3-nitropyridine

4-(4-Fluoro-2-methylphenyl)-3-nitropyridine

Cat. No.: B8385027
M. Wt: 232.21 g/mol
InChI Key: CAFZTJOJVAVLQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Fluoro-2-methylphenyl)-3-nitropyridine is a useful research compound. Its molecular formula is C12H9FN2O2 and its molecular weight is 232.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H9FN2O2

Molecular Weight

232.21 g/mol

IUPAC Name

4-(4-fluoro-2-methylphenyl)-3-nitropyridine

InChI

InChI=1S/C12H9FN2O2/c1-8-6-9(13)2-3-10(8)11-4-5-14-7-12(11)15(16)17/h2-7H,1H3

InChI Key

CAFZTJOJVAVLQG-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)F)C2=C(C=NC=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-chloro-3-nitropyridine (2.4 g, 15.1 mmol, CAS RN 13091-23-1), 4-fluoro-2-methylphenylboronic acid (2.8 g, 18.2 mmol, CAS RN 139911-29-8), potassium carbonate (6.28 g, 45.4 mmol) and palladium tetrakis-triphenylphosphine (794 mg, 0.76 mmol, CAS RN 14221-01-3) in dioxane (75 mL) was heated to reflux for 16 hours. After cooling to room temperature, the reaction mixture was filtered through Celite and all volatiles were removed under reduced pressure. Column chromatography on silica gel (20-33% EtOAc in n-hexane) afforded 4-(4-fluoro-2-methylphenyl)-3-nitropyridine as a yellow crystalline solid (3.2 g, 90%) which was used in the next step without further purification.
Quantity
2.4 g
Type
reactant
Reaction Step One
Quantity
2.8 g
Type
reactant
Reaction Step One
Quantity
6.28 g
Type
reactant
Reaction Step One
[Compound]
Name
palladium tetrakis-triphenylphosphine
Quantity
794 mg
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One

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